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Compound Name: Tetrabutylphosphonium acetate

Cat. No.: B1563185

For Immediate Release

Shanghai, China — December 21, 2025 — Tetrabutylphosphonium acetate
([P(C4)4]*[CH3COQ]"), a quaternary phosphonium salt, is definitively classified as an ionic
liquid. This in-depth technical guide provides researchers, scientists, and drug development
professionals with a comprehensive overview of its properties, synthesis, and the experimental
methodologies used for its characterization, substantiating its status as an ionic liquid.

Introduction: Defining lonic Liquids

lonic liquids are a class of salts that exist in a liquid state at temperatures below 100 °C. They
are composed entirely of ions, specifically a large organic cation and a smaller organic or
inorganic anion. This unique composition imparts a distinct set of physicochemical properties,
including low vapor pressure, high thermal stability, and tunable solvency, making them highly
attractive for a wide range of applications, including as solvents, catalysts, and electrolytes.

Tetrabutylphosphonium acetate, with its bulky tetrabutylphosphonium cation and acetate
anion, fits this definition. While it is a white crystalline solid at room temperature, its melting
point of 58 °C firmly places it within the category of ionic liquids.[1]

Physicochemical Properties
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A thorough understanding of the physicochemical properties of tetrabutylphosphonium

acetate is crucial for its application in research and development. The following table

summarizes key quantitative data.

Property Value Reference
Chemical Formula C1sH3002P [2][3]
Molecular Weight 318.48 g/mol [3]
CAS Number 30345-49-4 [2][3]
Melting Point 58 °C [1]
Appearance White crystalline solid
. Data not available in search
Density
results
] ) Data not available in search
Viscosity
results
o Data not available in search
Conductivity

results

Note: While specific quantitative data for density, viscosity, and conductivity of pure

tetrabutylphosphonium acetate were not found in the search results, the provided

experimental protocols allow for their determination.

Synthesis of Tetrabutylphosphonium Acetate

Tetrabutylphosphonium acetate can be synthesized through two primary routes: metathesis

and neutralization.

Metathesis Reaction

This method involves a salt exchange reaction, typically between a tetrabutylphosphonium

halide and an acetate salt.

Logical Workflow for Metathesis Synthesis:
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Fig. 1: Metathesis Synthesis Workflow

Neutralization Reaction

This approach involves the reaction of tetrabutylphosphonium hydroxide with acetic acid.
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Signaling Pathway for Neutralization Synthesis:
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Fig. 2: Neutralization Reaction Pathway

Experimental Protocols
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Detailed and accurate measurement of physicochemical properties is essential for the
characterization of ionic liquids.

Synthesis of Tetrabutylphosphonium Acetate via
Metathesis

This protocol is adapted from a general procedure for the synthesis of similar ionic liquids.

Dissolution: Dissolve equimolar amounts of tetrabutylphosphonium chloride and potassium
acetate separately in a minimal amount of a suitable solvent, such as ethanol.

o Reaction: Combine the two solutions and stir at room temperature for several hours. A
precipitate of potassium chloride will form.

« Filtration: Remove the precipitated potassium chloride by filtration.

» Solvent Removal: Evaporate the solvent from the filtrate under reduced pressure.

 Purification: Wash the resulting crude tetrabutylphosphonium acetate with a non-polar
solvent, such as diethyl ether, to remove any unreacted starting materials.

Drying: Dry the purified product under high vacuum to remove any residual solvent.

Determination of Physicochemical Properties

The following are generalized protocols for the characterization of ionic liquids.

Experimental Workflow for Property Determination:
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Fig. 3: Property Measurement Workflow

a) Density Measurement:
 Instrumentation: Utilize a calibrated vibrating tube densitometer.
o Sample Preparation: Ensure the ionic liquid sample is free of impurities and air bubbles.

e Measurement: Introduce the sample into the densitometer and allow the temperature to
equilibrate. Record the density reading.

o Temperature Control: Repeat measurements at various temperatures to determine the
temperature dependence of density.

b) Viscosity Measurement:

¢ Instrumentation: Employ a calibrated viscometer, such as a falling-ball, rotational, or capillary
viscometer.[4]

o Sample Preparation: The sample should be homogeneous and free of any particulate matter.
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e Measurement: Introduce the sample into the viscometer and allow for thermal equilibrium.
Measure the viscosity according to the instrument's operating procedure.

» Temperature Control: Perform measurements across a range of temperatures to
characterize the viscosity-temperature relationship.

c) Conductivity Measurement:
¢ Instrumentation: Use a calibrated conductivity meter with a suitable probe.

o Sample Preparation: The ionic liquid must be free from moisture and other impurities that
could affect conductivity.

o Measurement: Immerse the conductivity probe into the ionic liquid sample, ensuring no air
bubbles are trapped around the electrodes. Allow the reading to stabilize before recording
the conductivity.

o Temperature Control: Measure the conductivity at different temperatures to assess its
thermal dependency.

Conclusion

Based on its chemical structure and physicochemical properties, particularly its melting point
below 100 °C, tetrabutylphosphonium acetate is unequivocally classified as an ionic liquid.
Its synthesis is achievable through established chemical reactions, and its key properties can
be determined using standard laboratory protocols. This guide provides a foundational
resource for professionals in the fields of chemistry and drug development, enabling a deeper
understanding and broader application of this versatile ionic liquid. Further research to quantify
the density, viscosity, and conductivity of the pure compound is encouraged to expand its
characterization profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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